Cas no 1491877-68-9 (Benzene, 1-(2-bromo-1-methylethyl)-2-chloro-)

• Product Name: Benzene, 1-(2-bromo-1-methylethyl)-2-chloro-
• CAS No: 1491877-68-9
• MF: C₉H₁₀BrCl
• MW: 233.532701015472
• CID: 5282581
• PubChem ID: 65814531
• Update Time: 2024-03-01

Benzene, 1-(2-bromo-1-methylethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromo-1-methylethyl)-2-chloro-

• Inchi： 1S/C9H10BrCl/c1-7(6-10)8-4-2-3-5-9(8)11/h2-5,7H,6H2,1H3
• InChI Key： BSGAIIGQYTVPHR-UHFFFAOYSA-N
• SMILES： C1(C(C)CBr)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 231.96544g/mol
• Monoisotopic Mass: 231.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes